Cas no 2034310-67-1 (5-amino-1-(4-methoxybenzenesulfonyl)-1H-pyrazol-3-yl thiophene-3-carboxylate)

5-Amino-1-(4-methoxybenzenesulfonyl)-1H-pyrazol-3-yl thiophene-3-carboxylate is a heterocyclic sulfonamide derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a pyrazole core functionalized with a 4-methoxybenzenesulfonyl group and an amino substituent, coupled with a thiophene-3-carboxylate moiety. This structure suggests utility as an intermediate in the development of biologically active molecules, particularly due to its sulfonamide and ester functionalities, which may enhance binding affinity and metabolic stability. Its well-defined molecular architecture allows for further derivatization, making it a versatile building block for pharmaceutical research. The presence of electron-donating and withdrawing groups may also influence its reactivity in synthetic pathways.

5-amino-1-(4-methoxybenzenesulfonyl)-1H-pyrazol-3-yl thiophene-3-carboxylate structure

2034310-67-1 structure

Product Name:5-amino-1-(4-methoxybenzenesulfonyl)-1H-pyrazol-3-yl thiophene-3-carboxylate

CAS No:2034310-67-1

MF:C₁₅H₁₃N₃O₅S₂

MW:379.41082072258

CID:5406889

Update Time:2025-10-24

5-amino-1-(4-methoxybenzenesulfonyl)-1H-pyrazol-3-yl thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Amino-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazol-3-yl 3-thiophenecarboxylate
- 5-amino-1-(4-methoxybenzenesulfonyl)-1H-pyrazol-3-yl thiophene-3-carboxylate
- Inchi： 1S/C15H13N3O5S2/c1-22-11-2-4-12(5-3-11)25(20,21)18-13(16)8-14(17-18)23-15(19)10-6-7-24-9-10/h2-9H,16H2,1H3
- InChI Key： KMPNDDIYZDZNPS-UHFFFAOYSA-N
- SMILES： C1SC=CC=1C(OC1C=C(N)N(S(C2=CC=C(OC)C=C2)(=O)=O)N=1)=O

Experimental Properties

Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 641.2±65.0 °C(Predicted)
pka: -4.02±0.13(Predicted)

5-amino-1-(4-methoxybenzenesulfonyl)-1H-pyrazol-3-yl thiophene-3-carboxylate Pricemore >>

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